Dfftp-daunomycinone
Dfftp-daunomycinone
Brand Name:
Vulcanchem
CAS No.:
141291-21-6
VCID:
VC21098894
InChI:
InChI=1S/C32H34F2O12/c1-12-29(46-30-16(33)7-5-9-43-30)28(40)23(34)31(44-12)45-18-11-32(41,13(2)35)10-15-20(18)27(39)22-21(25(15)37)24(36)14-6-4-8-17(42-3)19(14)26(22)38/h4,6,8,12,16,18,23,28-31,37,39-41H,5,7,9-11H2,1-3H3
SMILES:
CC1C(C(C(C(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)C)O)F)O)OC6C(CCCO6)F
Molecular Formula:
C32H34F2O12
Molecular Weight:
648.6 g/mol
Dfftp-daunomycinone
CAS No.: 141291-21-6
Cat. No.: VC21098894
Molecular Formula: C32H34F2O12
Molecular Weight: 648.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 141291-21-6 |
|---|---|
| Molecular Formula | C32H34F2O12 |
| Molecular Weight | 648.6 g/mol |
| IUPAC Name | 9-acetyl-7-[3-fluoro-5-(3-fluorooxan-2-yl)oxy-4-hydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione |
| Standard InChI | InChI=1S/C32H34F2O12/c1-12-29(46-30-16(33)7-5-9-43-30)28(40)23(34)31(44-12)45-18-11-32(41,13(2)35)10-15-20(18)27(39)22-21(25(15)37)24(36)14-6-4-8-17(42-3)19(14)26(22)38/h4,6,8,12,16,18,23,28-31,37,39-41H,5,7,9-11H2,1-3H3 |
| Standard InChI Key | KBRJSDCEGMYOIM-UHFFFAOYSA-N |
| SMILES | CC1C(C(C(C(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)C)O)F)O)OC6C(CCCO6)F |
| Canonical SMILES | CC1C(C(C(C(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)C)O)F)O)OC6C(CCCO6)F |
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